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Compound of Interest

Compound Name: BIBF 1202-13C,d3

Cat. No.: B12402904 Get Quote

Technical Support Center: BIBF 1202-13C,d3
This technical support guide provides best practices for the long-term storage and handling of

BIBF 1202-13C,d3, intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is BIBF 1202-13C,d3 and what is its primary application?

A1: BIBF 1202-13C,d3 is the stable isotope-labeled version of BIBF 1202, which is the primary

carboxylate metabolite of Nintedanib (BIBF 1120).[1][2] Its main use is as an internal standard

for the quantitative analysis of BIBF 1202 or its parent drug, Nintedanib, in biological samples

using techniques like liquid chromatography-mass spectrometry (LC-MS) or gas

chromatography-mass spectrometry (GC-MS).[1][3]

Q2: What are the recommended long-term storage conditions for solid BIBF 1202-13C,d3?

A2: For long-term stability, solid BIBF 1202-13C,d3 should be stored at -20°C.[2][3][4] Under

these conditions, the compound is stable for at least four years.[2][3]

Q3: How should I store solutions of BIBF 1202-13C,d3?

A3: Once dissolved, it is recommended to aliquot the solution into single-use vials to avoid

repeated freeze-thaw cycles.[4] For long-term storage, these aliquots should be kept at -80°C,
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where they are stable for up to 6 months. For shorter-term storage, -20°C is suitable for up to 1

month.[4]

Q4: The product was shipped at room temperature. Is it still viable?

A4: Yes. While the recommended long-term storage is at -20°C, it is standard practice to ship

the solid compound at room temperature for short durations, particularly within the continental

US.[3][4] This short-term exposure to ambient temperature does not compromise the stability of

the solid compound. Upon receipt, it should be transferred to the recommended -20°C storage.

Q5: In which solvents is BIBF 1202-13C,d3 soluble?

A5: The parent compound, BIBF 1202, is soluble in DMSO.[2] The labeled version, BIBF 1120-

13C-d3 (a close structural analog), is soluble in DMSO at a concentration of 25 mg/ml.[3] It is

recommended to consult the product's specific data sheet for detailed solubility information.
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Issue Possible Cause Recommended Solution

Inconsistent analytical results

(e.g., poor reproducibility in

LC-MS).

1. Improper storage of stock

solutions. 2. Repeated freeze-

thaw cycles of stock solutions.

3. Degradation of the

compound.

1. Ensure stock solutions are

stored at -80°C for long-term

use (up to 6 months) or -20°C

for short-term use (up to 1

month).[4] 2. Aliquot stock

solutions into single-use vials

to minimize freeze-thaw

cycles.[4] 3. Verify the

expiration date on the product

vial. If stored improperly,

consider using a fresh vial.

Difficulty dissolving the solid

compound.

1. Use of an inappropriate

solvent. 2. Insufficient mixing

or sonication.

1. Confirm the recommended

solvent on the product's

technical data sheet. DMSO is

a common solvent for the

parent compound.[2] 2. Vortex

or sonicate the solution gently

to aid dissolution. Warming the

solution slightly may also help,

but be cautious of potential

degradation with heat-sensitive

compounds.

Observed degradation of the

compound over time.

1. Storage at incorrect

temperatures. 2. Exposure to

light or moisture.

1. Strictly adhere to the

recommended storage

temperature of -20°C for the

solid and -80°C for solutions.

[3][4] 2. Store the compound in

a tightly sealed vial, protected

from light. Desiccants can be

used to minimize moisture

exposure.
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Table 1: Recommended Storage Conditions for BIBF 1202-13C,d3

Form
Storage

Temperature
Duration of Stability Reference

Solid (Powder) -20°C ≥ 4 years [2][3]

Solid (Powder) 4°C 2 years [4]

Solution -80°C 6 months [4]

Solution -20°C 1 month [4]

Experimental Protocols & Workflows
While specific, detailed experimental protocols are application-dependent, the following

provides a general workflow for using BIBF 1202-13C,d3 as an internal standard in an LC-MS

experiment for the quantification of Nintedanib and its metabolite BIBF 1202.
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Sample Preparation

LC-MS Analysis

Data Quantification

Prepare Stock Solution
of BIBF 1202-13C,d3

(e.g., in DMSO)

Prepare Calibration Standards
and Quality Control Samples

Spike Internal Standard
(BIBF 1202-13C,d3)

into all samples, standards, and QCs

Aliquot Biological Samples
(e.g., Plasma, Tissue Homogenate)

Perform Sample Extraction
(e.g., Protein Precipitation, SPE)

Evaporate and Reconstitute
in LC Mobile Phase

Inject Sample onto
LC-MS/MS System

Acquire Data using
Appropriate Transitions

Integrate Peak Areas for
Analyte and Internal Standard

Calculate Peak Area Ratios
(Analyte / Internal Standard)

Generate Calibration Curve

Quantify Analyte Concentration
in Unknown Samples

Click to download full resolution via product page

Caption: General workflow for sample analysis using an internal standard.
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Signaling Pathway Context
BIBF 1202 is the active metabolite of Nintedanib (BIBF 1120), a potent inhibitor of several

receptor tyrosine kinases (RTKs).[2][5] The primary targets of Nintedanib are Vascular

Endothelial Growth Factor Receptors (VEGFR), Fibroblast Growth Factor Receptors (FGFR),

and Platelet-Derived Growth Factor Receptors (PDGFR).[3][6] BIBF 1202 also demonstrates

inhibitory activity against VEGFR2.[2] These receptors are crucial in angiogenesis and tumor

growth.
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Caption: Inhibition of key signaling pathways by Nintedanib and its metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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